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Compound of Interest

Compound Name: Eipa

Cat. No.: B1671149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of EIPA (5-

(N-ethyl-N-isopropyl)amiloride) stock solutions. Adherence to these guidelines is crucial for

ensuring the stability, and consistent performance of EIPA in various experimental settings.

Introduction
EIPA is a potent inhibitor of the Na+/H+ exchanger (NHE) and has been identified as an

inhibitor of the TRPP3 channel.[1][2] It is a derivative of amiloride and is widely used in

research to study the roles of NHE and TRPP3 in cellular processes such as intracellular pH

regulation, sodium and pH balance, and macropinocytosis.[3][4][5] Accurate and reproducible

experimental results depend on the correct preparation and storage of EIPA stock solutions.

Chemical Properties and Solubility
Molecular Formula: C₁₁H₁₈ClN₇O[3]

Molecular Weight: 299.76 g/mol (Note: The batch-specific molecular weight may vary due to

hydration and should be referenced from the certificate of analysis)[1]

Appearance: Crystalline solid[3]

EIPA is sparingly soluble in aqueous buffers but is soluble in several organic solvents.[3] The

choice of solvent is critical for achieving the desired stock concentration and ensuring
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compatibility with downstream applications.

Table 1: Solubility of EIPA in Common Solvents

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 29.98 - 140 100 - 467.04

Dimethyl formamide (DMF) 20 ~66.7

Ethanol 2 - 30 ~6.7 - 100.1

Data compiled from multiple sources.[1][2][3][5] For highest solubility in DMSO, warming the

solution at 37°C and using an ultrasonic bath may be necessary.[2]

Recommended Solvents for Stock Solutions
The selection of an appropriate solvent is dependent on the experimental system.

DMSO (Dimethyl Sulfoxide): DMSO is the most common solvent for preparing high-

concentration EIPA stock solutions.[1][2] However, it is important to note that DMSO can

have biological effects on its own, and the final concentration in the assay should be kept low

(typically <0.5%) and consistent across all experimental conditions, including vehicle

controls.

Ethanol: Ethanol is another suitable solvent for EIPA, although the achievable concentration

is generally lower than with DMSO.[3][5]

DMF (Dimethyl Formamide): DMF can also be used to dissolve EIPA at a reasonably high

concentration.[3]

For aqueous-based assays, a common practice is to first dissolve EIPA in a small volume of an

organic solvent like DMF and then dilute it with the aqueous buffer of choice.[3] It is important

to note that aqueous solutions of EIPA are not recommended for storage for more than one

day.[3]
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Experimental Protocols
4.1. Protocol for Preparation of a 10 mM EIPA Stock Solution in DMSO

Materials:

EIPA (crystalline solid)

Anhydrous DMSO

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Sterile pipette tips

Procedure:

Determine the required mass of EIPA:

Use the batch-specific molecular weight (MW) provided on the certificate of analysis. For

this example, we will use MW = 299.76 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Volume (L) x Concentration (mol/L) x MW ( g/mol ) x 1000 (mg/g) Mass (mg)

= 0.001 L x 0.010 mol/L x 299.76 g/mol x 1000 mg/g = 2.9976 mg

Weigh the EIPA:

Carefully weigh out the calculated amount of EIPA powder using a calibrated analytical

balance and transfer it to a sterile vial.

Dissolve in DMSO:

Add the desired volume of anhydrous DMSO to the vial containing the EIPA powder. For a

10 mM stock, add 1 mL of DMSO for every 2.9976 mg of EIPA.
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Vortex the solution until the EIPA is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) and sonication can be used to aid dissolution if necessary.[2]

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting vials to avoid repeated freeze-thaw cycles.

Store the aliquots as recommended in the storage section below.

4.2. Protocol for Preparation of a Working Solution in Cell Culture Medium

Materials:

10 mM EIPA stock solution in DMSO

Pre-warmed cell culture medium

Procedure:

Calculate the required volume of stock solution:

For example, to prepare 10 mL of cell culture medium with a final EIPA concentration of 10

µM: V₁M₁ = V₂M₂ (Volume of stock) x (10 mM) = (10 mL) x (0.01 mM) Volume of stock =

(10 mL x 0.01 mM) / 10 mM = 0.01 mL = 10 µL

Prepare the working solution:

Aseptically add 10 µL of the 10 mM EIPA stock solution to 10 mL of pre-warmed cell

culture medium.

Mix gently by inverting the tube or pipetting up and down.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO (in this case, 10 µL) to an

equivalent volume of cell culture medium.
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Storage and Stability
Proper storage of EIPA, both as a solid and in solution, is critical to maintain its activity.

Table 2: Recommended Storage Conditions for EIPA

Form
Storage
Temperature

Duration Notes

Crystalline Solid -20°C ≥ 4 years

Store in a dry, cool,

and well-ventilated

place. Keep container

tightly closed.[3][6]

+4°C
Check supplier

recommendations.[1]

Stock Solution in

DMSO or other

organic solvents

-20°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[7]

-80°C 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[7]

Aqueous Solution Not Recommended ≤ 1 day
Prepare fresh before

use.[3]

Storage recommendations may vary between suppliers. Always refer to the product-specific

datasheet.

General Storage Precautions:

Light Sensitivity: Protect from light. Store stock solutions in amber or foil-wrapped vials.

Moisture: EIPA is supplied as a crystalline solid and should be protected from moisture.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions as this can lead

to degradation. Aliquoting into single-use volumes is highly recommended.[7][8]
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EIPA should be handled with care. It is advisable to consult the Safety Data Sheet (SDS)

before use.[6][9] General safety precautions include:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Handle in a well-ventilated area to avoid inhalation of dust or aerosols.[6]

Avoid contact with skin and eyes.[6]

In case of contact, rinse thoroughly with water.[6]

By following these application notes and protocols, researchers can ensure the accurate and

effective use of EIPA in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671149#eipa-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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